Cas no 13407-16-4 (α-Chloromethyl-4-nitrobenzenemethanol)

• Product Name: α-Chloromethyl-4-nitrobenzenemethanol
• CAS No: 13407-16-4
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD00460844
• CID: 119556
• PubChem ID: 4290476
• Update Time: 2025-07-01

α-Chloromethyl-4-nitrobenzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(chloromethyl)-4-nitro-
• 2-Chloro-1-(4-nitrophenyl)ethanol
• Benzenemethanol, alpha-(chloromethyl)-4-nitro- (9CI)
• α-Chloromethyl-4-nitrobenzenemethanol
• ±-Chloromethyl-4-nitrobenzenemethanol
• AKOS005374676
• alpha-Chloromethyl-4-nitrobenzenemethanol
• EN300-1964945
• DTXSID00401614
• 13407-16-4
• 2-chloro-1-(4-nitrophenyl)ethan-1-ol
• SCHEMBL1108434
• p-nitrophenylchloromethylcarbinol

• MDL： MFCD00460844
• Inchi： 1S/C8H8ClNO3/c9-5-8(11)6-1-3-7(4-2-6)10(12)13/h1-4,8,11H,5H2
• InChI Key： ZUJVGRUIXVTXOX-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 63.37
• LogP: 2.39020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on α-Chloromethyl-4-nitrobenzenemethanol

α-Chloromethyl-4-nitrobenzenemethanol: A Comprehensive Overview

α-Chloromethyl-4-nitrobenzenemethanol, also known by its CAS registry number 13407-16-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chloromethyl group with a nitrobenzene moiety, making it a versatile building block for various chemical reactions and applications.

The molecular structure of α-Chloromethyl-4-nitrobenzenemethanol consists of a benzene ring substituted with a nitro group at the para position and a hydroxymethyl group at the alpha position. The presence of both electron-withdrawing groups (the nitro group) and electron-donating groups (the hydroxymethyl group) creates a dynamic electronic environment, which is advantageous for participating in various nucleophilic and electrophilic reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of complex organic molecules, particularly in drug discovery and agrochemicals.

One of the most notable applications of α-Chloromethyl-4-nitrobenzenemethanol is in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including antibiotics and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its medicinal applications, α-Chloromethyl-4-nitrobenzenemethanol has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its use in creating high-performance materials with tailored properties, such as improved thermal stability and mechanical strength.

The synthesis of α-Chloromethyl-4-nitrobenzenemethanol typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of chemical reactivity, α-Chloromethyl-4-nitrobenzenemethanol exhibits a high degree of versatility due to its functional groups. The hydroxymethyl group can act as a nucleophile in substitution reactions, while the nitro group can participate in reduction or oxidation processes depending on the reaction conditions. This dual functionality makes it an ideal candidate for exploring novel reaction pathways and designing new chemical transformations.

Recent research has also focused on the electrochemical properties of α-Chloromethyl-4-nitrobenzenemethanol, particularly its potential as an electrode material in energy storage devices such as supercapacitors and batteries. Studies conducted at leading institutions have shown promising results, indicating that derivatives of this compound could offer enhanced energy storage capabilities compared to traditional materials.

In conclusion, α-Chloromethyl-4-nitrobenzenemethanol, with its CAS number 13407-16-4, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.